1. Home
  2. Product
  3. Reference Standards
  4. Beclomethasone-d5
Beclomethasone-d5 Beclomethasone-d5
Brand Name: Vulcanchem
CAS No.: 1263143-48-1
VCID: VC0024145
InChI: InChI=1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1/i4D2,9D,11D2
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)Cl)C
Molecular Formula: C22H29ClO5
Molecular Weight: 413.95

Beclomethasone-d5

CAS No.: 1263143-48-1

Reference Standards

VCID: VC0024145

Molecular Formula: C22H29ClO5

Molecular Weight: 413.95

Beclomethasone-d5 - 1263143-48-1

CAS No. 1263143-48-1
Product Name Beclomethasone-d5
Molecular Formula C22H29ClO5
Molecular Weight 413.95
IUPAC Name (8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-4,6,6-trideuterio-17-(2,2-dideuterio-2-hydroxyacetyl)-11,17-dihydroxy-10,13,16-trimethyl-8,11,12,14,15,16-hexahydro-7H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1/i4D2,9D,11D2
Standard InChIKey NBMKJKDGKREAPL-PAEDUFRWSA-N
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)Cl)C
Synonyms (11β,16β)-9-Chloro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione-d5; 9α-Chloro-16β-methylprednisolone-d5; Beclometasone-d5; Becolvent-d5;
PubChem Compound 71313644
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19